3,3-Dimethyl-4-[2-(toluene-4-sulfonyloxy)-ethyl]-piperidine-1-carboxylic acid tert-butyl ester
Overview
Description
This compound is a chemical of interest in the field of organic synthesis . It is a white solid .
Molecular Structure Analysis
The molecular formula of this compound is C16H23NO5S . The InChI code is 1S/C16H23NO5S/c1-12-5-7-14 (8-6-12)23 (19,20)22-13-9-10-17 (11-13)15 (18)21-16 (2,3)4/h5-8,13H,9-11H2,1-4H3/t13-/m0/s1 .Physical and Chemical Properties Analysis
This compound is a white solid . Other physical and chemical properties like melting point, boiling point, and density are not available in the sources I found.Scientific Research Applications
Organophosphorus Compounds Studies :
- Research has been conducted on the reaction of unsubstituted and 2-monosubstituted 3-oxo esters with specific compounds in toluene, leading to the production of 3H-1,2-dithiole-3-thiones (Pedersen & Lawesson, 1974).
- The thermolysis of certain N-tetramethylpiperidinyl esters in toluene has been investigated, revealing interesting decomposition patterns and molecular interactions (Henry‐Riyad & Tidwell, 2008).
Solvent Influence on Sulfoxide Thermolysis :
- A study on the sulfoxide thermolysis of specific methyl esters in toluene showed intriguing solvent effects on the regioselectivity of the elimination of benzenesulfenic acid (Bänziger, Klein, & Rihs, 2002).
Synthesis of Piperidines and Related Compounds :
- Research has explored new routes to synthesize piperidines, pyrrolizidines, indolizidines, and quinolizidines, demonstrating the versatility of compounds like toluenesulfonylpyrrole in chemical synthesis (Back & Nakajima, 2000).
Cytotoxic Properties of Certain Derivatives :
- The synthesis and evaluation of the cytotoxic properties of derivatives of the tert-butyl ester of specific carboxylic acids have been studied, providing insights into their potential application in cancer treatment (Vorona et al., 2008).
Synthesis of Sedridines and Related Alkaloids :
- A study demonstrated the synthesis of sedridines, ethylnorlobelols, and coniine via reagent-based differentiation using 2-(2-oxo-ethyl)-piperidine-1-carboxylic acid tert-butyl ester, highlighting its role as a chiral building block (Passarella et al., 2005).
Anticancer Agent Synthesis :
- The synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and their evaluation as anticancer agents has been explored, indicating the potential of these compounds in medicinal chemistry (Rehman et al., 2018).
Properties
IUPAC Name |
tert-butyl 3,3-dimethyl-4-[2-(4-methylphenyl)sulfonyloxyethyl]piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33NO5S/c1-16-7-9-18(10-8-16)28(24,25)26-14-12-17-11-13-22(15-21(17,5)6)19(23)27-20(2,3)4/h7-10,17H,11-15H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUBZQEHNBKUQOL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCC2CCN(CC2(C)C)C(=O)OC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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